Cas no 870259-02-2 (1,3,6,8-Tetraethynylpyrene)

1,3,6,8-Tetraethynylpyrene is a highly functionalized pyrene derivative characterized by four ethynyl groups symmetrically attached to the pyrene core. This compound exhibits strong π-conjugation and electron-rich properties, making it valuable in organic electronics, optoelectronics, and materials science. Its rigid, planar structure and extended π-system facilitate efficient charge transport, while the ethynyl groups provide reactive sites for further functionalization or polymerization. The compound is particularly useful in the synthesis of conjugated polymers, molecular wires, and organic semiconductors. Its stability and tunable electronic properties make it a promising building block for advanced materials in photovoltaic devices, light-emitting diodes (LEDs), and field-effect transistors (FETs).

1,3,6,8-Tetraethynylpyrene structure

Product Name:1,3,6,8-Tetraethynylpyrene

CAS No:870259-02-2

MF:C₂₄H₁₀

MW:298.33620595932

CID:2809723

PubChem ID:11630783

Update Time:2025-06-07

1,3,6,8-Tetraethynylpyrene Chemical and Physical Properties

Names and Identifiers

- 1,3,6,8-tetraethynylpyrene
- Pyrene, 1,3,6,8-tetraethynyl-
- 1,3,6,8-Tetraethynylpyrene (ACI)
- 870259-02-2
- CS-0110386
- E74965
- AKOS040768755
- DTXSID30469747
- BS-46194
- YSWG351
- Pyrene,1,3,6,8-tetraethynyl
- MFCD21609448
- 1,3,6,8-Tetraethynylpyrene
- Inchi： 1S/C24H10/c1-5-15-13-16(6-2)20-11-12-22-18(8-4)14-17(7-3)21-10-9-19(15)23(20)24(21)22/h1-4,9-14H
- InChI Key： KSGRPWUUBFXSMB-UHFFFAOYSA-N
- SMILES： C#CC1C2C3C(C=CC4C=3C(=CC=2)C(C#C)=CC=4C#C)=C(C#C)C=1

Computed Properties

Exact Mass: 298.078250319 g/mol
Monoisotopic Mass: 298.078250319 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 593
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 0
Molecular Weight: 298.3

1,3,6,8-Tetraethynylpyrene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T887373-1g	1,3,6,8-tetraethynylpyrene	870259-02-2	98%	1g	￥3,010.00	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T887373-250mg	1,3,6,8-tetraethynylpyrene	870259-02-2	98%	250mg	￥1,050.00	2022-08-31
eNovation Chemicals LLC	Y1247821-100mg	Pyrene, 1,3,6,8-tetraethynyl-	870259-02-2	95%	100mg	$90	2024-06-07
eNovation Chemicals LLC	Y1247821-250mg	Pyrene, 1,3,6,8-tetraethynyl-	870259-02-2	95%	250mg	$125	2024-06-07
eNovation Chemicals LLC	Y1247821-1g	Pyrene, 1,3,6,8-tetraethynyl-	870259-02-2	95%	1g	$265	2024-06-07
Ambeed	A1193189-100mg	1,3,6,8-Tetraethynylpyrene	870259-02-2	95%	100mg	$67.0	2025-04-16
Ambeed	A1193189-250mg	1,3,6,8-Tetraethynylpyrene	870259-02-2	95%	250mg	$81.0	2025-04-16
Ambeed	A1193189-1g	1,3,6,8-Tetraethynylpyrene	870259-02-2	95%	1g	$242.0	2025-04-16
Chemenu	CM541557-100mg	1,3,6,8-Tetraethynylpyrene	870259-02-2	95%+	100mg	$***	2023-05-29
Chemenu	CM541557-250mg	1,3,6,8-Tetraethynylpyrene	870259-02-2	95%+	250mg	$***	2023-05-29

1,3,6,8-Tetraethynylpyrene Production Method

Production Method 1

870258-96-1

870259-02-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

Synthesis and Hole Transport Properties of Highly Soluble Pyrene-Based Discotic Liquid Crystals with Trialkylsilylethynyl Groups

Hirose, Takuji; et al, Molecular Crystals and Liquid Crystals, 2011, 534, 81-92

Production Method 2

129-00-0

870259-02-2

Reaction Conditions

1.1 Reagents: Bromine Solvents: Nitrobenzene ; 160 °C
2.1 Reagents: Triethylamine , Potassium carbonate Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Methanol , Toluene ; 80 °C

Reference

Electronic properties of tetrasubstituted pyrene starburst semiconductors

Liu, Feng; et al, Polymer Preprints (American Chemical Society, 2010, 51(1), 433-434

Production Method 3

129-00-0

870259-02-2

Reaction Conditions

1.1 Reagents: Bromine Solvents: Nitrobenzene ; 60 °C; 60 °C → 120 °C; 24 h, 120 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 30 min, rt
2.2 rt; rt → 90 °C; 24 h, 90 °C
3.1 Reagents: Potassium carbonate Solvents: Methanol ; 12 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Designed polymeric conjugation motivates tunable activation of molecular oxygen in heterogeneous organic photosynthesis

Sun, Wenhao; et al, Science Bulletin, 2022, 67(1), 61-70

Production Method 4

870258-96-1

870259-02-2

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 15 min, cooled
2.1 Catalysts: N,N,N′,N′-Tetramethylethylenediamine , Copper Solvents: Acetone , Pyridine ; 12 h, 50 °C

Reference

Enhancing the photoelectrocatalytic performance of metal-free graphdiyne-based catalyst

Li, Ming; et al, Science China: Chemistry, 2020, 63(8), 1040-1045

Production Method 5

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

Production Method 6

884537-94-4

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

Production Method 7

884537-94-4

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

Production Method 8

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 3 h, reflux
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

Production Method 9

870258-96-1

870259-02-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Dichloromethane , Water ; 40 min, rt

Reference

Engineering of Supramolecular H-Bonded Nanopolygons via Self-Assembly of Programmed Molecular Modules

Llanes-Pallas, Anna; et al, Journal of the American Chemical Society, 2009, 131(2), 509-520

Production Method 10

1066-54-2

128-63-2

870259-02-2

Reaction Conditions

1.1 Reagents: Diisopropylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 12 h, 80 °C
1.2 Reagents: Potassium hydroxide Solvents: Methanol , Dichloromethane , Water ; 12 h, rt

Reference

On the route to mimic natural movements: synthesis and photophysical properties of a molecular arachnoid

Zeitouny, Joceline; et al, Chemical Communications (Cambridge, 2011, 47(1), 451-453

Production Method 11

1066-54-2

128-63-2

870259-02-2

Reaction Conditions

1.1 Reagents: Triethylamine , Potassium carbonate Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Methanol , Toluene ; 80 °C

Reference

Electronic properties of tetrasubstituted pyrene starburst semiconductors

Liu, Feng; et al, Polymer Preprints (American Chemical Society, 2010, 51(1), 433-434

Production Method 12

1066-54-2

128-63-2

870259-02-2

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 80 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol

Reference

Electronic properties and 1-D self-assembly of tetrasubstituted pyrene starburst semiconductors

Liu, Feng; et al, Polymer Preprints (American Chemical Society, 2010, 51(1), 278-279

Production Method 13

870259-02-2

Reaction Conditions

1.1 Catalysts: N,N,N′,N′-Tetramethylethylenediamine , Copper Solvents: Acetone , Pyridine ; 12 h, 50 °C

Reference

Enhancing the photoelectrocatalytic performance of metal-free graphdiyne-based catalyst

Li, Ming; et al, Science China: Chemistry, 2020, 63(8), 1040-1045

Production Method 14

129-00-0

870259-02-2

Reaction Conditions

1.1 Reagents: Bromine Solvents: Nitrobenzene ; 160 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 80 °C
2.2 Reagents: Potassium carbonate Solvents: Methanol

Reference

Electronic properties and 1-D self-assembly of tetrasubstituted pyrene starburst semiconductors

Liu, Feng; et al, Polymer Preprints (American Chemical Society, 2010, 51(1), 278-279

Production Method 15

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

Production Method 16

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

Production Method 17

1066-54-2

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

1.1 Reagents: Diisopropylamine Catalysts: Triphenylphosphine , Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Diisopropylamine ; 12 h, reflux
1.2 Reagents: Potassium hydroxide Solvents: Isopropanol ; 3 h, reflux
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux
3.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

Production Method 18

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux
2.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 3 h, reflux
3.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 4 h, reflux

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

Production Method 19

870259-02-2

255829-44-8

601454-29-9

Reaction Conditions

Reference

Solution-Processable Stiff Dendrimers: Synthesis, Photophysics, Film Morphology, and Electroluminescence

Zhao, Zujin; et al, Journal of Organic Chemistry, 2009, 74(1), 383-395

1,3,6,8-Tetraethynylpyrene Raw materials

1,3,6,8-Tetraethynylpyrene Preparation Products

1,3,6,8-Tetraethynylpyrene Suppliers

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(CAS:870259-02-2)Pyrene,1,3,6,8-tetraethynyl

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Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

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Amadis Chemical Company Limited

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(CAS:870259-02-2)1,3,6,8-Tetraethynylpyrene

Order Number:A1058771

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:50

Price ($):198.0/693.0

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870259-02-2 (1,3,6,8-Tetraethynylpyrene) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:870259-02-2)Pyrene,1,3,6,8-tetraethynyl

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:870259-02-2)1,3,6,8-Tetraethynylpyrene

Purity:99%/99%

Quantity:1g/5g

Price ($):198.0/693.0